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Compound of Interest

Compound Name: (-)-Ambroxide
CAS No.: 100679-85-4
Cat. No.: B7821676
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Ambroxide, a naturally occurring terpenoid, is a key constituent responsible for the
characteristic aroma of ambergris, a substance produced in the digestive system of sperm
whales.[1] Due to its unique and sought-after scent profile, as well as its excellent fixative
properties, (-)-Ambroxide is a valuable ingredient in the fragrance and flavor industries.[2] This
document provides a comprehensive overview of the physical and chemical properties of (-)-
Ambroxide, intended to serve as a technical resource for professionals in research and

development.

Chemical Identity
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Identifier Value
(3aR,5aS,9aS,9bR)-34a,6,6,9a-
IUPAC Name
Tetramethyldodecahydronaphtho[2,1-b]furan
Synonyms (-)-Ambrox, Ambroxan, Ambrofix
CAS Number 6790-58-5
Molecular Formula C16H280
Molecular Weight 236.39 g/mol

Chemical Structure
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Physical Properties

The physical characteristics of (-)-Ambroxide are crucial for its application in various

formulations. A summary of these properties is presented in the table below.

Property Value

Appearance White to off-white crystalline solid or flakes.[3][4]
Melting Point 74-77 °C[3]

Boiling Point 272-274 °C at 760 mmHg

Density 0.939 g/mL at 25 °CJ[3]

Optical Rotation

[a]2°/D = -26 + 2° (c=1 in CHCI3)[3]

Refractive Index

n2°/D = 1.480 - 1.481[3]

Solubility

Insoluble in water; soluble in organic solvents

such as ethanol and chloroform.[5]

Chemical Properties and Stability
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(-)-Ambroxide is a stable molecule under standard conditions, a property that contributes to its
widespread use as a fixative in fragrances.[2] It is a bicyclic ether and its reactivity is largely
dictated by this functional group. It is relatively resistant to oxidation under normal conditions.
For long-term storage, it is recommended to keep it in a cool, dry, and dark place.

Synthesis

(-)-Ambroxide is commercially synthesized from sclareol, a natural diterpene extracted from
clary sage (Salvia sclarea). The synthesis is a multi-step process that involves the oxidative
degradation of sclareol to sclareolide, followed by reduction to a diol, and subsequent
cyclization to yield (-)-Ambroxide.[5]

Oxidative Degradation Sclareolide Ambradiol (-)-Ambroxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (-)-Ambroxide | C16H280 | CID 10857465 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7821676/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-ambroxide
https://www.nbinno.com/article/daily-chemical-fragrances/the-chemistry-of-seduction-understanding-ambroxides-role-in-fine-fragrances-no
https://www.benchchem.com/product/b7821676/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-ambroxide
https://www.benchchem.com/product/b7821676/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-ambroxide
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b7821676/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-ambroxide
https://www.benchchem.com/product/b7821676?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ambroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 2. nbinno.com [nbinno.com]

e 3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
e 4. memphis.edu [memphis.edu]

o 5. vijaynazare.weebly.com [vijaynazare.weebly.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of (-)-Ambroxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821676/docs#an-in-depth-technical-guide-to-the-
physical-and-chemical-properties-of-ambroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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